- Metal-free catalytic C-H bond activation and borylation of heteroarenes, Science (Washington, 2015, 349(6247), 513-516
Cas no 850567-47-4 (1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)
850567-47-4 structure
Product Name:1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
CAS No:850567-47-4
MF:C11H18BNO2
MW:207.077123165131
MDL:MFCD06659917
CID:720652
PubChem ID:44118773
Update Time:2025-09-27
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- 1-Methylpyrrole-2-boronic acid pinacol ester
- 1H-Pyrrole,1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-Methyl-1H-pyrrole-2-boronic acid pinacol ester
- 1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
- 1-Methyl-2-pyrroleboronic acid pinacol ester
- N-Methylpyrrole-2-boronic acid, pinacol ester
- 1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole (ACI)
- 1-Methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- 2-(1-Methylpyrrol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- PS-9730
- 1-Methyl-1H-pyrrole-2-boronic acid, pinacol ester
- 1H-PYRROLE, 1-METHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- EN300-212511
- DTXSID90656979
- 1-methyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrole
- AKOS016003834
- SCHEMBL30717
- SY031069
- 850567-47-4
- MFCD06659917
- CS-0006834
- AB26630
- BBL103742
- STL557552
- N-Methylpyrrole-2-boronic acid,pinacol ester
- AT15983
-
- MDL: MFCD06659917
- Inchi: 1S/C11H18BNO2/c1-10(2)11(3,4)15-12(14-10)9-7-6-8-13(9)5/h6-8H,1-5H3
- InChI Key: OEQQEXKRORJZPR-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1N(C)C=CC=1
Computed Properties
- Exact Mass: 207.14300
- Monoisotopic Mass: 207.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.4A^2
Experimental Properties
- Density: 0.99
- Melting Point: 44-49 °C
- Boiling Point: 296.9 ℃ at 760 mmHg
- Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
- Refractive Index: 1.487
- PSA: 23.39000
- LogP: 1.32430
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Security Information
- Hazard Statement: Harmful/Store under -20C
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Storage Condition:−20°C
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134120-1g |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 95%+ | 1g |
$78 | 2021-08-05 | |
| Chemenu | CM134120-5g |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 95%+ | 5g |
$310 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RQ764-5g |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 98% | 5g |
2080.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RQ764-1g |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 98% | 1g |
477.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RQ764-200mg |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 98% | 200mg |
151.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RQ764-50mg |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 98% | 50mg |
65.0CNY | 2021-08-04 | |
| TRC | M337973-10mg |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337973-50mg |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M337973-100mg |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Ambeed | A565018-100mg |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole |
850567-47-4 | 98% | 100mg |
$15.0 | 2025-04-16 |
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: 1-(2-Borylphenyl)-2,2,6,6-tetramethylpiperidine Solvents: Chloroform ; 5 h, rt → 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Bis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl](tetrahydrofuran… Solvents: Octane ; 24 h, 80 °C
Reference
Ortho-Selective C-H Borylation of Aromatic Ethers with Pinacol-borane by Organo Rare-Earth Catalysts
,
ACS Catalysis,
2018,
8(6),
5017-5022
Production Method 3
Reaction Conditions
1.1 Catalysts: 4,5-Diazafluorene , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 2 min, rt
1.2 12 h, 40 °C
1.2 12 h, 40 °C
Reference
Iridium-Catalyzed Ligand-Controlled Remote para-Selective C-H Activation and Borylation of Twisted Aromatic Amides
,
Angewandte Chemie,
2022,
61(27),
Production Method 4
Reaction Conditions
1.1 Solvents: Toluene ; 5 h, rt → 80 °C
2.1 Solvents: Chloroform-d ; 30 min, 20 °C
2.1 Solvents: Chloroform-d ; 30 min, 20 °C
Reference
Metal-free catalytic C-H bond activation and borylation of heteroarenes
,
Science (Washington,
2015,
349(6247),
513-516
Production Method 5
Reaction Conditions
1.1 Catalysts: 2346606-58-2 ; 18 h, 100 °C
Reference
Catalytic C-H Borylation Using Iron Complexes Bearing 4,5,6,7-Tetrahydroisoindol-2-ide-Based PNP-Type Pincer Ligand
,
Chemistry - An Asian Journal,
2019,
14(12),
2097-2101
Production Method 6
Reaction Conditions
1.1 Solvents: Hexamethylbenzene , Chloroform-d ; 16 h, rt → 80 °C
Reference
Metal-free catalytic C-H bond activation and borylation of heteroarenes
,
Science (Washington,
2015,
349(6247),
513-516
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylamine , Aluminum chloride , 2-Chloro-1,3,2-benzodioxaborole Solvents: Dichloromethane ; 20 °C
1.2 192 h, 20 °C
1.3 Reagents: Triethylamine ; 1 h, 20 °C
1.2 192 h, 20 °C
1.3 Reagents: Triethylamine ; 1 h, 20 °C
Reference
Pinacol boronates by direct arene borylation with borenium cations
,
Angewandte Chemie,
2011,
50(9),
2102-2106
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Borate(1-), [2-(diethylamino)phenyl]trifluoro-, hydrogen (1:1), (T-4)- ; 2 h, 80 °C
Reference
- Metal-Free Borylation of Heteroarenes Using Ambiphilic Aminoboranes: On the Importance of Sterics in Frustrated Lewis Pair C-H Bond Activation, Journal of the American Chemical Society, 2017, 139(41), 14714-14723
Production Method 9
Reaction Conditions
1.1 Catalysts: Borate(1-), [2-(diethylamino)phenyl]trifluoro-, hydrogen (1:1), (T-4)- ; 10 min, rt; 2 h, 80 °C
Reference
- Precatalysts and process for the metal-free functionalization of sp2 carbons using the same, United States, , ,
Production Method 10
Reaction Conditions
1.1 Catalysts: [[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-phenyl-1H-imidazolium-4,5-diyl]-1,2-ph… Solvents: Methylcyclohexane ; 16 h, 80 °C
Reference
Nickel-Catalyzed C(sp2)-H Borylation of Arenes
,
Organometallics,
2019,
38(17),
3286-3293
Production Method 11
Reaction Conditions
1.1 Catalysts: Sodium tert-butoxide , Bis(1,5-cyclooctadiene)nickel , 1H-Imidazolium, 1,3-dicyclohexyl-, chloride (1:1) Solvents: 1-Methylpyrrole ; 20 h, 80 °C
Reference
Nickel-catalyzed borylation of arenes and indoles via C-H bond cleavage
,
Chemical Communications (Cambridge,
2015,
51(30),
6508-6511
Production Method 12
Reaction Conditions
1.1 Catalysts: [1,3-Bis(η2-ethenyl)-1,1,3,3-tetramethyldisiloxane](1,3-dicyclohexyl-1,3-dihydro… Solvents: Heptane ; 20 h, 100 °C
Reference
C-H borylation by platinum catalysis
,
Bulletin of the Chemical Society of Japan,
2017,
90(3),
332-342
Production Method 13
Reaction Conditions
1.1 Catalysts: [1,3-Bis(η2-ethenyl)-1,1,3,3-tetramethyldisiloxane](1,3-dicyclohexyl-1,3-dihydro… Solvents: Heptane ; 20 h, 100 °C
Reference
C-H Functionalization at Sterically Congested Positions by the Platinum-Catalyzed Borylation of Arenes
,
Journal of the American Chemical Society,
2015,
137(38),
12211-12214
Production Method 14
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 1H-Imidazolium, 1,3-dicyclohexyl-, chloride (1:1) ; 5 min, rt
1.2 Reagents: N,N-Bis(1-methylethyl)boranamine ; 18 h, 110 °C; 110 °C → rt
1.3 Solvents: Tetrahydrofuran ; 1.5 h, rt
1.2 Reagents: N,N-Bis(1-methylethyl)boranamine ; 18 h, 110 °C; 110 °C → rt
1.3 Solvents: Tetrahydrofuran ; 1.5 h, rt
Reference
Iridium/N-heterocyclic carbene-catalyzed C-H borylation of arenes by diisopropylaminoborane
,
Beilstein Journal of Organic Chemistry,
2016,
12,
654-661
Production Method 15
Reaction Conditions
1.1 Solvents: Chloroform-d ; 30 min, 20 °C
Reference
Metal-free catalytic C-H bond activation and borylation of heteroarenes
,
Science (Washington,
2015,
349(6247),
513-516
Production Method 16
Reaction Conditions
1.1 Solvents: Hexamethylbenzene , Chloroform-d ; 16 h, rt → 80 °C
2.1 Solvents: Chloroform-d ; 30 min, 20 °C
2.1 Solvents: Chloroform-d ; 30 min, 20 °C
Reference
Metal-free catalytic C-H bond activation and borylation of heteroarenes
,
Science (Washington,
2015,
349(6247),
513-516
Production Method 17
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Toluene ; 2 h, -80 °C; 1 h, -80 °C → rt; overnight, rt
1.2 Reagents: Bromotrimethylsilane ; 4 h, rt
2.1 Solvents: Toluene ; 5 h, rt → 80 °C
3.1 Solvents: Chloroform-d ; 30 min, 20 °C
1.2 Reagents: Bromotrimethylsilane ; 4 h, rt
2.1 Solvents: Toluene ; 5 h, rt → 80 °C
3.1 Solvents: Chloroform-d ; 30 min, 20 °C
Reference
Metal-free catalytic C-H bond activation and borylation of heteroarenes
,
Science (Washington,
2015,
349(6247),
513-516
Production Method 18
Reaction Conditions
1.1 Catalysts: (T-4)-Bis[1,3-dihydro-1,3-bis(1-methylethyl)-2H-imidazol-2-ylidene]bis(2-methyl-… ; 5 min, rt
1.2 48 h, 80 °C
1.2 48 h, 80 °C
Reference
Cobalt-Catalyzed C-H Borylation of Alkyl Arenes and Heteroarenes Including the First Selective Borylations of Secondary Benzylic C-H Bonds
,
Organometallics,
2018,
37(10),
1567-1574
Production Method 19
Reaction Conditions
1.1 Reagents: Triethylamine , Aluminum chloride , 2-Chloro-1,3,2-benzodioxaborole Solvents: Dichloromethane ; 20 °C
1.2 20 h, 20 °C
1.3 Reagents: Triethylamine ; 1 h, 20 °C
1.2 20 h, 20 °C
1.3 Reagents: Triethylamine ; 1 h, 20 °C
Reference
Pinacol boronates by direct arene borylation with borenium cations
,
Angewandte Chemie,
2011,
50(9),
2102-2106
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Raw materials
- 2,3-Dimethylbutane-2,3-diol
- Piperidine, 1-(2-borylphenyl)-2,2,6,6-tetramethyl-
- Lithium, [2-(2,2,6,6-tetramethyl-1-piperidinyl)phenyl]-
- N-Methylpyrrole-d4 (ring-d4)
- Bis(pinacolato)diborane
- Pinacolborane
- N-Methylpyrrole
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Preparation Products
1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
850567-47-4 (1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole) Related Products
- 919119-78-1(1H-Indole, 1-methyl-2,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 1192037-87-8(5-Bromo-1-methylindole-2-boronic Acid, Pinacol Ester)
- 919119-79-2(1H-Indole, 1-methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 476004-79-2(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)
- 476004-81-6(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
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- 1061750-57-9(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine)
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